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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
dimethyl adipate (DMA), a widely used organic solvent and plasticizer. This document collates
available data on its density, viscosity, surface tension, and vapor pressure at various
temperatures. Detailed methodologies for the experimental determination of these properties
are also provided to aid in the design and interpretation of scientific research.

Physical Properties of Dimethyl Adipate

Dimethyl adipate, with the chemical formula CsH140a, is a colorless, oily liquid. Its physical
characteristics are crucial for a wide range of applications, from its use as a solvent in paint
stripping and resins to its role as a plasticizer.[1] Understanding how these properties change
with temperature is essential for process optimization, formulation development, and safety
assessments.

Density

The density of dimethyl adipate decreases with increasing temperature. Experimental data has
been collected at various temperatures and pressures, demonstrating this inverse relationship.

Table 1: Density of Dimethyl Adipate at Various Temperatures (at 0.1 MPa)
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Temperature (°C) Temperature (K) Density (g/lcm3)
10 283.15 1.0718
20 293.15 1.062
25 298.15 1.058
30 303.15 1.0536
40 313.15 1.045
50 323.15 1.0363
60 333.15 1.0276
70 343.15 1.0189
80 353.15 1.0102
90 363.15 1.0014
100 373.15 0.9926

Data sourced from Comunas, M. J. P,, et al. (2010), J. Chem. Eng. Data.

Viscosity
Viscosity, a measure of a fluid's resistance to flow, is also highly dependent on temperature.

For dimethyl adipate, viscosity decreases significantly as temperature increases.

Table 2: Dynamic and Kinematic Viscosity of Dimethyl Adipate at Various Temperatures (at 0.1
MPa)
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Dynamic Viscosity Kinematic

Temperature (°C) Temperature (K) . .
(mPa-s) Viscosity (cSt)
10 283.15 3.996 3.728
20 293.15 2.964 2.791
25 298.15 2.5 2.363
30 303.15 2.298 2.181
40 313.15 1.834 1.755
50 323.15 1.498 1.446
60 333.15 1.243 1.210
70 343.15 1.046 1.027
80 353.15 0.891 0.882
90 363.15 0.767 0.766
100 373.15 0.667 0.672

Data sourced from Comunas, M. J. P,, et al. (2010), J. Chem. Eng. Data, and Sigma-Aldrich.[2]

Surface Tension

Limited experimental data is available for the surface tension of dimethyl adipate as a function
of temperature. A single value has been reported as:

e Surface Tension: 35.66 dyn/cm (temperature unspecified)

Further experimental investigation is required to establish a clear temperature-dependent
relationship for this property.

Vapor Pressure

Vapor pressure is a critical property for understanding the volatility of a substance. The vapor
pressure of dimethyl adipate increases with temperature, as detailed below.
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Table 3: Vapor Pressure of Dimethyl Adipate at Various Temperatures

Vapor Pressure Vapor Pressure

(Pa) (mmHg) Temperature (°C) Temperature (K)
8 0.06 20 293.15

26.7 0.2 20 293.15

100 0.75 61 334.15

1,000 7.5 103 376.15

10,000 75 156.1 429.25

100,000 750 227.3 500.45

Data sourced from various chemical suppliers and handbooks.[3][4] Note: Discrepancies in
vapor pressure values at 20°C exist in the literature, which may be due to different
experimental methods.

Experimental Protocols

The determination of the physical properties of liquids like dimethyl adipate requires precise
and standardized experimental methods. The following sections detail the common protocols
for measuring density, viscosity, surface tension, and vapor pressure.

Density Measurement

Method: Vibrating Tube Densitometry

» Principle: This technique measures the oscillation period of a U-shaped tube containing the
sample. The density of the sample is directly related to the square of the oscillation period.
The instrument is calibrated using two fluids of known density, such as dry air and pure
water.

o Apparatus: A digital vibrating tube densitometer.

e Procedure:
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1. Calibrate the instrument at atmospheric pressure using dry air and degassed, deionized
water.

2. Inject the dimethyl adipate sample into the thermostated measuring cell, ensuring no air
bubbles are present.

3. Allow the sample to reach thermal equilibrium at the desired temperature.
4. Record the oscillation period measured by the instrument.

5. The instrument's software calculates the density based on the calibration constants and
the measured period.

6. For measurements at various temperatures, the process is repeated by adjusting the
temperature of the measuring cell.

Viscosity Measurement

Method: Capillary Viscometry (Ubbelohde type)

o Principle: This method determines the kinematic viscosity by measuring the time it takes for
a fixed volume of liquid to flow under gravity through a calibrated capillary. The dynamic
viscosity can then be calculated by multiplying the kinematic viscosity by the density of the
liquid at the same temperature.

o Apparatus: Ubbelohde capillary viscometer, thermostatic water bath, stopwatch.
e Procedure:

1. Select a viscometer of the appropriate size for the expected viscosity range of dimethyl
adipate.

2. Clean and dry the viscometer thoroughly.
3. Introduce a precise volume of the dimethyl adipate sample into the viscometer.

4. Place the viscometer in a vertical position within the thermostatic bath, ensuring the
temperature is controlled to within £0.02°C.
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5. Allow at least 20 minutes for the sample to reach thermal equilibrium.

6. Using suction, draw the liquid up through the capillary into the upper bulb, above the top
timing mark.

7. Release the suction and simultaneously start the stopwatch as the meniscus of the liquid
passes the upper timing mark.

8. Stop the stopwatch as the meniscus passes the lower timing mark.

9. Repeat the measurement at least three times to ensure reproducibility. The flow times
should agree within 0.2%.

10. Calculate the kinematic viscosity (v) using the equation: v = C * t, where 'C' is the
calibration constant of the viscometer and 't' is the average flow time.

11. Calculate the dynamic viscosity () using the equation: n =v * p, where 'p' is the density of
dimethyl adipate at the measurement temperature.

Surface Tension Measurement

Method: Du Noly Ring Tensiometry

» Principle: This method measures the force required to detach a platinum-iridium ring from the
surface of a liquid. This maximum force is directly proportional to the surface tension of the
liquid.

o Apparatus: Force tensiometer with a platinum-iridium ring, thermostated sample vessel.
e Procedure:

1. Thoroughly clean the platinum ring by rinsing with a suitable solvent (e.g., acetone) and
then flaming it to red heat to remove any organic contaminants.

2. Place the dimethyl adipate sample in the thermostated vessel and allow it to reach the
desired temperature.

3. Position the sample vessel on the instrument's stage.
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4. Lower the ring until it is fully immersed in the liquid.
5. Slowly raise the sample stage, causing the ring to be pulled through the liquid surface.

6. The instrument records the force as a function of the stage position. The maximum force
just before the liquid lamella breaks is recorded.

7. The surface tension is calculated by the instrument's software, which applies a correction
factor (based on the ring dimensions and the density of the liquid) to the measured
maximum force.

8. Repeat the measurement multiple times to ensure accuracy.

Vapor Pressure Measurement

Method: Static Method

e Principle: The static method directly measures the pressure exerted by the vapor in
equilibrium with its liquid phase in a closed system at a specific temperature.

o Apparatus: A thermostated vessel connected to a vacuum pump and a pressure transducer
(e.g., a capacitance diaphragm gauge).

e Procedure:

1. Introduce a purified and thoroughly degassed sample of dimethyl adipate into the vessel.
Degassing is crucial to remove dissolved air, which would contribute to the total pressure.

2. Evacuate the apparatus to a high vacuum to remove any residual air.
3. Isolate the vessel from the vacuum pump.

4. Set the thermostat to the desired temperature and allow the system to reach thermal and
phase equilibrium.

5. The pressure transducer measures the steady-state pressure in the vessel, which
corresponds to the vapor pressure of the dimethyl adipate at that temperature.
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6. Repeat the measurements at various temperatures to obtain the vapor pressure curve.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the comprehensive
characterization of the physical properties of a liquid sample like dimethyl adipate.
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Caption: Generalized workflow for physical property characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Recommended Correlations for the Surface Tension of 80 Esters [ouci.dntb.gov.ua]
e 2. pubs.aip.org [pubs.aip.org]

o 3. dehesa.unex.es [dehesa.unex.es]

e 4. sistemas.eel.usp.br [sistemas.eel.usp.br]

« To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Dimethyl Adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125988#physical-properties-of-dimethyladipate-at-
various-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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